Cas no 15922-78-8 (2(1H)-Pyridinethione,1-hydroxy-, sodium salt (1:1))

• Product Name: 2(1H)-Pyridinethione,1-hydroxy-, sodium salt (1:1)
• CAS No: 15922-78-8
• MF: C₅H₄NNaOS
• MW: 149.146130561829
• CID: 140613
• Update Time: 2026-05-14

2(1H)-Pyridinethione,1-hydroxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione,1-hydroxy-, sodium salt (1:1)
• sodium,1-oxidopyridine-2-thione
• 1-hydroxy-1,2-dihydropyridine-2-thione sodium salt
• 1-hydroxy-1H-pyridine-2-thione sodium salt
• 2-mercaptopyridine-1-oxide sodium salt
• Caswell No. 790A
• EINECS 240-062-8
• Omacide 24
• Omadine-sodium
• PYRITHIONE SODIUM
• Sodium 1-hydroxypyridine-2-thione
• Sodium 2-pyridinethiol-1-oxide
• Sodium pyrithione
• Omadine Sodium
• Omadine sodium salt
• Slaoff 28
• Sodium 1-hydroxy-2(1H)-pyridinethionate
• Sodium Omadine
• Sodium pyridinethione

• Inchi： InChI=1S/C5H4NOS.Na/c7-6-4-2-1-3-5(6)8;/h1-4H;/q-1;+1
• InChI Key： XNRNJIIJLOFJEK-UHFFFAOYSA-N
• SMILES： C1=CC(=S)N(C=C1)[O-].[Na+]

Computed Properties

• Exact Mass: 134.98800
• Monoisotopic Mass: 148.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 253.8°Cat760mmHg
• Flash Point: 107.3°C
• PSA: 45.23000
• LogP: 2.00910